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Compound of Interest

Compound Name: 1H,1H-Perfluoroundecan-1-ol

CAS No.: 307-46-0

Cat. No.: B1333431

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1H,1H-Perfluoroundecan-1-ol (CAS RN: 307-46-0) is a fluorotelomer alcohol (FTOH)

characterized by a long perfluorinated carbon chain and a terminal primary alcohol functional

group.[1] This unique structure imparts properties such as high thermal and chemical stability,

and a distinct hydrophobic and lipophobic nature, making it a subject of interest in materials

science, surface chemistry, and as a potential intermediate in the synthesis of more complex

fluorinated molecules, including those with applications in drug delivery and development.

This technical guide provides a comprehensive overview of the structural characterization of

1H,1H-Perfluoroundecan-1-ol, detailing its physicochemical properties and the analytical

techniques employed for its identification and purity assessment. While experimental

spectroscopic data for this specific molecule is not widely published, this guide presents

predicted data and expected spectral features based on the analysis of analogous compounds

and established principles of spectroscopic interpretation.
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Physicochemical Properties
The fundamental physicochemical properties of 1H,1H-Perfluoroundecan-1-ol are

summarized in the table below. This information is crucial for its handling, storage, and

application in various experimental settings.

Property Value Reference

CAS Registry Number 307-46-0 [1][2]

Molecular Formula C₁₁H₃F₂₁O [1]

Molecular Weight 550.11 g/mol [1]

Melting Point 102-105 °C [2][3]

Boiling Point 143 °C at 80 mmHg [2][3]

Appearance White solid [3]

Spectroscopic Characterization
The structural elucidation of 1H,1H-Perfluoroundecan-1-ol relies on a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H,

¹³C, and ¹⁹F), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for providing detailed information about the carbon-

hydrogen framework and the fluorine atoms within the molecule.

Predicted ¹H NMR Data

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~4.3 - 4.5 Triplet 2H -CH₂-OH

~2.0 - 2.5 Singlet (broad) 1H -OH
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Predicted ¹³C NMR Data

Chemical Shift (ppm) Assignment

~55 - 60 -CH₂-OH

~105 - 125 (multiple signals) -(CF₂)₉-CF₃

Expected ¹⁹F NMR Data

The ¹⁹F NMR spectrum is expected to show a series of signals corresponding to the different

fluorine environments along the perfluoroalkyl chain. The chemical shifts are referenced to

CFCl₃.

Chemical Shift (ppm) Assignment

~ -81 -CF₃

~ -122 to -127 (multiple signals) -(CF₂)₈-

~ -114 -CF₂-CH₂-

Infrared (IR) Spectroscopy
The IR spectrum of 1H,1H-Perfluoroundecan-1-ol is expected to exhibit characteristic

absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹) Intensity Assignment

~ 3300 - 3400 Strong, Broad O-H stretch of the alcohol

~ 2850 - 2960 Weak to Medium
C-H stretch of the methylene

group

~ 1050 - 1250 Very Strong
C-F and C-C stretches of the

perfluoroalkyl chain

~ 1000 - 1100 Strong
C-O stretch of the primary

alcohol
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Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. For a similar compound, 1H,1H-Perfluorodecan-1-ol, a mass spectrum is

available.[4] The fragmentation of 1H,1H-Perfluoroundecan-1-ol is expected to follow a

similar pattern, characterized by the loss of small fragments and the generation of a series of

perfluorinated ions.

Expected Fragmentation Pattern (Electron Ionization - EI)

Molecular Ion (M⁺): A weak or absent molecular ion peak at m/z 550 is expected due to the

lability of the alcohol.

[M-H₂O]⁺: A peak corresponding to the loss of water.

[M-HF]⁺: A peak corresponding to the loss of hydrogen fluoride.

Characteristic Perfluoroalkyl Fragments: A series of peaks corresponding to [CₙF₂ₙ₊₁]⁺

fragments.

Experimental Protocols
The following sections detail the general methodologies for the structural characterization of

1H,1H-Perfluoroundecan-1-ol.

NMR Spectroscopy
A standard protocol for acquiring NMR spectra of fluorinated compounds is as follows:

Sample Preparation: Dissolve approximately 5-10 mg of 1H,1H-Perfluoroundecan-1-ol in a

suitable deuterated solvent (e.g., CDCl₃, acetone-d₆) in a 5 mm NMR tube.

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise

ratio.
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Set the spectral width to cover the expected chemical shift range (e.g., 0-10 ppm).

Use a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence.

A larger number of scans will be required due to the low natural abundance of ¹³C.

Set the spectral width to cover the expected range (e.g., 0-150 ppm).

¹⁹F NMR Acquisition:

Acquire the spectrum with proton decoupling.

Use a reference standard such as CFCl₃ (trichlorofluoromethane) or a secondary

standard.

Set a wide spectral width to encompass the large chemical shift range of fluorine (e.g.,

+50 to -250 ppm).
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Sample Preparation

Analysis

Result

Place sample on ATR crystal

Acquire IR Spectrum
(4000-400 cm⁻¹)

ATR-FTIR

Grind sample with KBr

Press into pellet

KBr Pellet Method

Identify Functional Groups
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Sample Preparation

GC-MS Analysis

Data Interpretation

Dissolve in Volatile Solvent

Gas Chromatography Separation

Injection

Mass Spectrometry Detection (EI)

Elution

Analyze Fragmentation Pattern
and Determine Molecular Weight

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Structural Characterization of 1H,1H-
Perfluoroundecan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333431/docs#technical-guide-structural-
characterization-of-1h-1h-perfluoroundecan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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